Cas no 1806789-45-6 (6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806789-45-6
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 4848268
• Update Time: 2025-06-14

6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO/c9-3-5-1-2-6(8(10)11)7(4-13)12-5/h1-2,4,8H,3H2
• InChI Key： MDWKLIHGZJCLLZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(F)F)C(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806789-45-6)

The compound 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806789-45-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a difluoromethyl substituent on a pyridine ring, makes it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde has surged, driven by advancements in drug discovery and sustainable agriculture. Its pyridine-2-carboxaldehyde core is particularly attractive for designing enzyme inhibitors and bioactive molecules. The inclusion of fluorine atoms, a trending topic in medicinal chemistry, enhances the compound's metabolic stability and binding affinity, aligning with the industry's focus on fluorinated compounds for improved drug efficacy.

From an SEO perspective, common queries related to this compound include "synthesis of 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde," "CAS 1806789-45-6 suppliers," and "applications of difluoromethylpyridine derivatives." These keywords reflect the compound's relevance in synthetic chemistry and its commercial availability. Additionally, discussions around green chemistry and atom-efficient reactions often highlight the need for optimized synthetic routes for such intermediates.

The bromomethyl group in 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde offers versatile reactivity, enabling cross-coupling reactions and nucleophilic substitutions. This flexibility is critical for constructing diverse molecular architectures, a key requirement in modern drug design. Furthermore, the difluoromethyl moiety is increasingly studied for its role in modulating physicochemical properties, such as lipophilicity and hydrogen bonding, which are central to ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

Analytical characterization of CAS 1806789-45-6 typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research applications. Quality control is paramount, as impurities can significantly impact downstream reactions. Suppliers often emphasize batch-to-batch consistency, addressing another frequent search term: "high-purity 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde."

In agrochemical research, derivatives of 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde are explored for their potential as herbicides and fungicides. The difluoromethyl group's ability to resist degradation under environmental conditions aligns with the growing demand for sustainable crop protection solutions. This application niche is gaining traction, as evidenced by rising searches for "fluorinated agrochemical intermediates."

Future prospects for 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde include its integration into catalyzed C-H functionalization protocols and late-stage diversification strategies. These approaches are pivotal for streamlining synthetic workflows, a hot topic in process chemistry. As the pharmaceutical industry shifts toward fragment-based drug discovery, the compound's modularity positions it as a key player in library synthesis.

In summary, 6-(Bromomethyl)-3-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806789-45-6) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with evolving synthetic methodologies, ensure its continued relevance in addressing global challenges in health and agriculture.